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Compound of Interest

Compound Name:
2-Hydroxypropane-1,3-diyl

diacetate

Cat. No.: B052930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of diacetin in

a laboratory environment. The following sections detail its chemical and physical properties,

potential hazards, handling and storage procedures, emergency protocols, and toxicological

data.

Section 1: Chemical Identification and Properties
Diacetin, also known as glyceryl diacetate, is a clear, colorless, and odorless oily liquid.[1][2][3]

It is a mixture of the 1,2- and 1,3-diacetates of glycerol and is hygroscopic, meaning it absorbs

moisture from the air.[1][2][3] Diacetin is soluble in water and alcohol.[4][5]

Table 1: Physical and Chemical Properties of Diacetin
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Property Value Source

Molecular Formula C₇H₁₂O₅ [1][2]

Molecular Weight 176.17 g/mol [1][2]

CAS Number 25395-31-7

Appearance Clear, colorless, viscous liquid [1][2]

Odor Odorless or slight, fatty odor [1][2][3]

Boiling Point 280 °C (536 °F) at 760 mmHg [1][2]

Flash Point 110 °C (230 °F) (closed cup) [1][2][4]

Density 1.17 - 1.188 g/cm³ at 25 °C [1][2][4]

Vapor Pressure < 1 mmHg at 20 °C [1][2]

Vapor Density 6.1 [1][2]

Solubility Soluble in water [4][5]

Section 2: Hazard Identification and Classification
According to the OSHA Hazard Communication Standard (29 CFR 1910.1200), diacetin is

generally not classified as a hazardous substance or mixture.[1][2][4] However, some safety

data sheets indicate that it may cause skin irritation, serious eye irritation, and respiratory

irritation.[6] It is important to handle diacetin with care and to be aware of the potential hazards.

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.

Section 3: Handling and Storage
Handling:

Handle in a well-ventilated area.[7]

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment, including gloves and safety goggles.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2868&id2=5798
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11610%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11610%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11610%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/66021
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11610%20English%20SDS%20US.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F242583.pdf
https://www.echemi.com/sds/diacetin-pd20170222154236082.html
https://static.cymitquimica.com/products/10/pdf/sds-F242583.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from open flames and sources of ignition.

Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke when using this product.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[7]

Keep containers tightly closed when not in use.[6][7]

Store away from incompatible materials such as strong oxidizing agents.[1][2][4]

Protect from moisture as the substance is hygroscopic.[1][2]

Section 4: Exposure Controls and Personal
Protection
Engineering Controls:

Good general ventilation should be sufficient for most laboratory applications.[4]

If aerosols or mists are generated, use local exhaust ventilation.

Table 2: Exposure Controls and Personal Protective Equipment
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Type of Protection Recommendation Source

Eye/Face Protection

Wear safety glasses with side-

shields or chemical safety

goggles.

[1][2][4][7]

Skin Protection

Wear suitable protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[1][2][4][6][7]

Respiratory Protection

Not typically required under

normal use conditions with

adequate ventilation. If vapors

or aerosols are generated, a

respirator may be necessary.

[1][2][4][7]

Hygiene Measures:

Handle in accordance with good industrial hygiene and safety practices.[1][2]

Change contaminated clothing and wash hands after working with the substance.

Section 5: First Aid Measures
In case of exposure to diacetin, follow these first aid procedures:

Inhalation: Move the person to fresh air. If symptoms develop or persist, seek medical

attention.[4]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of

water and soap.[4][6] If skin irritation occurs, get medical advice/attention.[4]

Eye Contact: Rinse cautiously with water for several minutes.[4][6] Remove contact lenses, if

present and easy to do. Continue rinsing.[6] If eye irritation persists, get medical

advice/attention.[4]
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Ingestion: Rinse mouth with water.[4][6] Make the victim drink water (two glasses at most).

Do NOT induce vomiting.[6] Call a doctor if you feel unwell.[6]

Exposure Route First Aid Action Medical Attention

Inhalation Move to Fresh Air

Skin Contact Remove Contaminated Clothing

Eye Contact Rinse Eyes with Water

Ingestion Rinse Mouth

Seek Medical Attention if Symptoms Persist

Rinse Skin with Water & Soap Get Medical Advice if Irritation Persists

Remove Contact Lenses Get Medical Advice if Irritation Persists

Drink Water (2 glasses max) Call a Doctor if Unwell

Click to download full resolution via product page

Caption: First aid procedures for diacetin exposure.

Section 6: Fire and Explosion Hazard Data
Diacetin is a combustible liquid. Vapors are heavier than air and may spread along floors, and

can form explosive mixtures with air upon intense heating.

Table 3: Fire and Explosion Hazard Data for Diacetin
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Hazard Data Source

Flash Point 110 °C (230 °F) (closed cup) [1][2][4]

Suitable Extinguishing Media
Water fog, foam, dry chemical

powder, carbon dioxide (CO₂).
[4][6][7]

Unsuitable Extinguishing

Media

Do not use a water jet as it will

spread the fire.
[4]

Hazardous Combustion

Products
Carbon oxides (CO, CO₂). [1][2]

Firefighting Procedures:

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective

clothing.[4]

Move containers from the fire area if it can be done without risk.[4]

Section 7: Accidental Release Measures
Personal Precautions:

Evacuate the danger area and ensure adequate ventilation.

Avoid breathing vapors or mists.[6][7]

Avoid contact with the spilled material.[7]

Wear appropriate personal protective equipment.[4][6][7]

Environmental Precautions:

Prevent the product from entering drains, surface water, or groundwater.[6][7]

Methods for Containment and Cleanup:

Cover drains to prevent entry.
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Contain the spill with inert absorbent material such as sand, vermiculite, or commercial

absorbent pads.[4][6]

Collect the absorbed material and place it into a suitable, closed container for disposal.[4][6]

[7]

Clean the affected area thoroughly with water and detergent.
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Diacetin Spill Occurs

Evacuate Immediate Area
Ensure Ventilation

Wear Appropriate PPE
(Gloves, Goggles, etc.)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Closed Container

Clean Affected Area
with Water and Detergent

Dispose of Waste According
to Local Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a diacetin spill.

Section 8: Toxicological Information
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The chemical, physical, and toxicological properties of diacetin have not been thoroughly

investigated. Available data suggests low acute toxicity.

Table 4: Acute Toxicity Data for Diacetin

Route Species Value Source

Oral LD50 Not specified

Based on ATE data,

classification criteria

are not met. ATE >

2000 mg/kg.

[2]

Dermal LD50 Not specified

Based on ATE data,

classification criteria

are not met. ATE >

2000 mg/kg.

[2]

Inhalation LC50 Not specified

Based on ATE data,

classification criteria

are not met. ATE > 20

mg/l.

[2]

Skin Sensitization: The product is not expected to cause skin sensitization.[4]

Germ Cell Mutagenicity: No data is available to indicate that the product or its components

are mutagenic or genotoxic.[4]

Reproductive Toxicity: This product is not expected to cause reproductive or developmental

effects.[4]

Specific Target Organ Toxicity (Single and Repeated Exposure): Not classified.[4]

Section 9: Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[4] Leave

chemicals in their original containers and do not mix with other waste. Handle uncleaned

containers as you would the product itself. Empty containers should be taken to an approved

waste handling site for recycling or disposal.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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